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Compound of Interest

Compound Name: (E)-FeCp-oxindole

Cat. No.: B560279 Get Quote

Researchers and drug development professionals handling (E)-FeCp-oxindole, a selective

inhibitor of VEGFR2, must adhere to stringent disposal protocols to ensure laboratory safety

and environmental protection.[1] This guide provides essential, step-by-step instructions for the

proper disposal of (E)-FeCp-oxindole, grounded in safety data for analogous compounds and

general best practices for hazardous chemical waste management.

Chemical and Safety Data Summary
While a specific Safety Data Sheet (SDS) for (E)-FeCp-oxindole is not readily available, data

for its geometric isomer, (Z)-FeCp-oxindole, provides critical safety information. It is prudent to

handle the (E)-isomer with the same precautions. The compound is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[2]
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Property Value Reference

CAS Number 884338-18-5 [1][3]

Molecular Formula C19H15FeNO [1][3]

Molecular Weight 329.17 [1][4]

Solubility <1.65mg/ml in DMSO [3][4]

Storage Store at -20°C [4]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[2]

Precautionary Statements

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Avoid release to the

environment.

[2]

Experimental Protocol: Waste Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of (E)-FeCp-oxindole
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety goggles with side-shields, a lab coat, and

chemical-resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired (E)-FeCp-oxindole powder in its original container or a clearly

labeled, sealed waste container.
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Contaminated consumables such as pipette tips, weigh boats, and gloves should be

collected in a dedicated, sealed plastic bag or container labeled as "Hazardous Chemical

Waste: (E)-FeCp-oxindole."

Liquid Waste:

Collect solutions containing (E)-FeCp-oxindole in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Avoid drain disposal. The high aquatic toxicity necessitates prevention of release into the

environment.[2]

3. Decontamination of Labware:

Reusable labware (e.g., glassware) should be decontaminated by rinsing with a suitable

solvent (such as the one used to dissolve the compound, e.g., DMSO), and the rinsate

collected as hazardous liquid waste.

Following the initial rinse, wash the labware with soap and water.

4. Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

All waste contaminated with (E)-FeCp-oxindole must be disposed of through an approved

waste disposal plant.[2]

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste. Do not attempt to dispose of this chemical through regular trash or sewer systems.
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The following diagram illustrates the logical flow for the proper disposal of (E)-FeCp-oxindole.
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Caption: Workflow for the safe disposal of (E)-FeCp-oxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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